Cas no 6426-63-7 (3,3'-[(1,1'-Biphenyl-4,4'-diyl)bis(azo)]bis[4-hydroxy-1-naphthalenesulfonic acid sodium] salt)

• Product Name: 3,3'-[(1,1'-Biphenyl-4,4'-diyl)bis(azo)]bis[4-hydroxy-1-naphthalenesulfonic acid sodium] salt
• CAS No: 6426-63-7
• MF: C₃₂H₂₀N₄Na₂O₈S₂
• MW: 698.632746696472
• CID: 514555
• Update Time: 2023-11-19

3,3'-[(1,1'-Biphenyl-4,4'-diyl)bis(azo)]bis[4-hydroxy-1-naphthalenesulfonic acid sodium] salt Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 3,3'-[[1,1'-biphenyl]-4,4'-diylbis(2,1-diazenediyl)]bis[4-hydroxy-,sodium salt (1:1)
• 3,3'-[(1,1'-Biphenyl-4,4'-diyl)bis(azo)]bis[4-hydroxy-1-naphthalenesulfonic acid sodium] salt
• C.I. Direct Violet 43
• C.I. Direct Violet 43, disodium salt
• CCRIS 2418
• C.I.22440
• CID 101586792
• C.I.Direct Violet 43
• C.I.Direct Violet 43:C.I.22440
• Direct Violet 43

• Inchi： 1S/C32H22N4O8S2.2Na/c37-31-25-7-3-1-5-23(25)29(45(39,40)41)17-27(31)35-33-21-13-9-19(10-14-21)20-11-15-22(16-12-20)34-36-28-18-30(46(42,43)44)24-6-2-4-8-26(24)32(28)38;;/h1-18,37-38H,(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2/b35-33+,36-34+;;
• InChI Key： NJVDLRMXMYURKW-UUIOKUIJSA-L
• SMILES： S(C1C=C(C(=C2C=CC=CC=12)[O-])/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1C(=C2C=CC=CC2=C(C=1)S(=O)(=O)O)[O-])(=O)(=O)O.[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 7
• Complexity: 1200
• Topological Polar Surface Area: 221